Cas no 1332365-33-9 (8-Cyclopropylquinoline)
8-Cyclopropylquinoline Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 8-cyclopropyl-
- 8-Cyclopropylquinoline
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- MDL: MFCD22370725
- Inchi: 1S/C12H11N/c1-3-10-4-2-8-13-12(10)11(5-1)9-6-7-9/h1-5,8-9H,6-7H2
- InChI Key: XAJSOPHBYUJCPR-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2C2CC2)C=CC=1
8-Cyclopropylquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D780252-5g |
8-Cyclopropylquinoline |
1332365-33-9 | 95% | 5g |
$870 | 2024-07-20 | |
| eNovation Chemicals LLC | D780252-5g |
8-Cyclopropylquinoline |
1332365-33-9 | 95% | 5g |
$870 | 2025-02-18 | |
| eNovation Chemicals LLC | D780252-5g |
8-Cyclopropylquinoline |
1332365-33-9 | 95% | 5g |
$870 | 2025-02-25 |
8-Cyclopropylquinoline Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 8-Cyclopropylquinoline
Introduction to 8-Cyclopropylquinoline (CAS No. 1332365-33-9)
8-Cyclopropylquinoline, identified by the chemical compound code CAS No. 1332365-33-9, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, which is well-documented for its broad spectrum of biological activities and pharmacological relevance. The structural modification introduced by the cyclopropyl side chain at the 8-position of the quinoline core imparts unique chemical and biological properties, making it a subject of intense research interest.
The quinoline scaffold, characterized by a fused benzene and pyridine ring system, has been a cornerstone in drug discovery for decades. Its derivatives exhibit diverse pharmacological effects, including antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. Among these derivatives, 8-Cyclopropylquinoline stands out due to its structural novelty and potential therapeutic applications. The presence of the cyclopropyl group not only influences the electronic properties of the molecule but also affects its interactions with biological targets, thereby modulating its pharmacological profile.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural-activity relationships (SAR) of quinoline derivatives. Studies suggest that the cyclopropyl moiety in 8-Cyclopropylquinoline enhances binding affinity to certain enzymes and receptors, which could be leveraged for developing novel therapeutic agents. For instance, computational simulations have indicated that this compound may interact with specific domains of protein kinases, making it a promising candidate for anticancer drug development.
The synthesis of 8-Cyclopropylquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group at the 8-position typically involves nucleophilic substitution or metal-catalyzed coupling reactions, depending on the synthetic route chosen. Researchers have explored various methodologies to optimize this process, including transition metal-catalyzed cross-coupling reactions, which offer high selectivity and efficiency.
One of the most compelling aspects of 8-Cyclopropylquinoline is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated its efficacy in inhibiting certain enzymatic pathways associated with inflammation and cancer progression. The cyclopropyl group's steric hindrance and electronic effects contribute to its unique binding profile, allowing it to interact with biological targets in a manner distinct from other quinoline derivatives.
In light of these findings, 8-Cyclopropylquinoline has become a focal point for medicinal chemists seeking to develop next-generation therapeutics. Its structural features offer a rich scaffold for further derivatization, enabling researchers to fine-tune its pharmacological properties. By leveraging cutting-edge synthetic techniques and biophysical methods, scientists are uncovering new avenues for utilizing this compound in therapeutic applications.
The growing body of research on 8-Cyclopropylquinoline underscores its significance in modern drug discovery. As our understanding of its molecular interactions continues to expand, so does its potential as a therapeutic agent. Whether used as a standalone compound or as a scaffold for more complex derivatives, 8-Cyclopropylquinoline represents a promising addition to the pharmaceutical arsenal.
Future studies are likely to explore its role in treating neurodegenerative diseases, where quinoline derivatives have shown promise due to their ability to cross the blood-brain barrier. Additionally, investigations into its metabolic stability and pharmacokinetic properties will be crucial for translating preclinical successes into clinical applications.
In conclusion,8-Cyclopropylquinoline (CAS No. 1332365-33-9) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its distinctive properties make it an attractive candidate for further development into novel therapeutic agents targeting various diseases.
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